(2S)-2-acetamido-5-oxopentanoic acid

Specification

• Description: N-Acetyl-L-glutamate 5-semialdehyde, also known as 2-acetamido-5-oxovaleric acid or N-acetyl-5-oxo-L-norvaline, belongs to the class of organic compounds known as n-acyl-l-alpha-amino acids. These are n-acylated alpha amino acids which have the L-configuration of the alpha-carbon atom. N-Acetyl-L-glutamate 5-semialdehyde is soluble (in water) and a weakly acidic compound (based on its pKa). Within the cell, N-acetyl-L-glutamate 5-semialdehyde is primarily located in the mitochondria. N-Acetyl-L-glutamate 5-semialdehyde exists in all eukaryotes, ranging from yeast to humans. Outside of the human body, N-acetyl-L-glutamate 5-semialdehyde can be found in a number of food items such as common mushroom, chicory, yellow bell pepper, and muskmelon. This makes N-acetyl-L-glutamate 5-semialdehyde a potential biomarker for the consumption of these food products.; 2-acetamido-5-oxopentanoic acid is a glutamic semialdehyde that is L-glutamate 5-semialdehyde in which one of the hydrogens of the amino group has been replaced by an acetyl group. It is a member of acetamides and a glutamic semialdehyde. It derives from a L-glutamic 5-semialdehyde. It is a conjugate acid of a 2-acetamido-5-oxopentanoate.
• CAS No.: 13074-21-0
• Molecular Formula: C7H11NO4
• Molecular Weight: 173.17 g/mol
• IUPAC Name: (2S)-2-acetamido-5-oxopentanoic acid
• Standard InChI: InChI=1S/C7H11NO4/c1-5(10)8-6(7(11)12)3-2-4-9/h4,6H,2-3H2,1H3,(H,8,10)(H,11,12)/t6-/m0/s1
• Standard InChI Key: BCPSFKBPHHBDAI-LURJTMIESA-N
• Isomeric SMILES: CC(=O)N[C@@H](CCC=O)C(=O)O
• SMILES: CC(=O)NC(CCC=O)C(=O)O
• Canonical SMILES: CC(=O)NC(CCC=O)C(=O)O